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Compound of Interest

Compound Name: XL765

Cat. No.: B560383

Disclaimer: No specific Safety Data Sheet (SDS) for XL765 (Voxtalisib) was publicly available
at the time of this document's creation. The following guidance is based on best practices for
handling potent, powdered pharmaceutical compounds, including cytotoxic agents and kinase
inhibitors. It is imperative to supplement this information with your institution's specific safety
protocols and to perform a risk assessment before handling this compound.

Personal Protective Equipment (PPE)

Given that XL765 is a potent PISBK/mTOR inhibitor, it should be handled with the assumption
that it is a hazardous compound. Engineering controls, such as a certified chemical fume hood
or a biological safety cabinet, are the primary means of exposure control. The following PPE
should be used as a secondary measure.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with nitrile

gloves compliant with ASTM

D6978 (chemotherapy-tested).

[1]

Provides a barrier against
direct skin contact and
absorption. Double-gloving
offers additional protection in
case of a tear or puncture in

the outer glove.

Eye Protection

Chemical safety goggles or a
full-face shield.[1]

Protects eyes from splashes or
aerosols of the compound. A
face shield offers broader

protection for the entire face.

Lab Coat/Gown

Disposable, solid-front gown
with tight-fitting cuffs.[1]

Prevents contamination of
personal clothing and skin. A
disposable gown eliminates
the need for laundering

contaminated apparel.

Respiratory Protection

An N95 respirator or higher,
especially when handling the
powder outside of a certified
fume hood.[2]

Minimizes the risk of inhaling
aerosolized powder, which is a
primary route of exposure for

potent compounds.

Operational Plan for Handling XL765

This section provides a step-by-step guide for the safe handling of XL765 from receipt to use in

experiments.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

o Store XL765 in a clearly labeled, sealed container in a designated, secure, and well-

ventilated area.

» Follow the manufacturer's recommendations for storage temperature.
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Preparation of Stock Solutions

 All handling of the powdered form of XL765 must be conducted in a certified chemical fume
hood or a biological safety cabinet to minimize inhalation risk.

o Before handling, ensure the work area is clean and free of clutter.
e Don all required PPE as outlined in the table above.

o Carefully weigh the required amount of XL765 powder. Use a dedicated spatula and
weighing vessel.

e To dissolve, add the solvent to the powder slowly to avoid splashing.

o Cap the vial securely and mix gently until the compound is fully dissolved.

Use in Experiments

e When diluting stock solutions or adding XL765 to experimental setups, wear appropriate
PPE.

o Conduct all procedures that may generate aerosols or splashes within a fume hood.

o Clearly label all solutions containing XL765.

Disposal Plan

All waste contaminated with XL765 must be treated as hazardous chemical waste.

Waste Segregation

o Solid Waste: All disposable items that have come into contact with XL765 (e.g., gloves,
pipette tips, weighing paper, disposable gowns) should be placed in a dedicated, clearly
labeled hazardous waste container.

e Liquid Waste: Unused solutions containing XL765 should be collected in a sealed, properly
labeled hazardous waste container. Do not pour any XL765-containing solutions down the
drain.
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» Sharps Waste: Needles, syringes, or other sharps contaminated with XL765 should be
disposed of in a designated sharps container for hazardous chemical waste.

Waste Collection and Disposal

» Follow your institution's guidelines for the collection and disposal of hazardous chemical

waste.

o Ensure all waste containers are securely sealed and properly labeled with the contents and
associated hazards before pickup by your institution's environmental health and safety (EHS)

department.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of XL765.
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Safe Handling and Disposal Workflow for XL765

Preparation

Start: Receive and Store XL765

Don Full PPE

Work in Chemical Fume Hood

Weigh XL765 Powder

Prepare Stock Solution

Use in Experiment

Segregate Waste

Solid Waste Container Liquid Waste Container Sharps Waste Container

EHS Waste Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of XL765.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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